Cas no 132622-78-7 ((4S)-1-Boc-4-amino-D-proline)

(4S)-1-Boc-4-amino-D-proline is a chiral proline derivative featuring a Boc-protected amino group at the 4-position. This compound serves as a valuable intermediate in organic synthesis and peptide chemistry, particularly for introducing constrained proline motifs with stereochemical control. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. Its rigid pyrrolidine ring structure promotes secondary structure stabilization in peptides, making it useful for studying conformational effects in bioactive molecules. The (4S) configuration ensures enantioselectivity in asymmetric synthesis. This derivative is commonly employed in medicinal chemistry for the design of protease inhibitors and other biologically active compounds requiring stereospecific proline modifications.

(4S)-1-Boc-4-amino-D-proline structure

Product Name:(4S)-1-Boc-4-amino-D-proline

CAS No:132622-78-7

MF:C₁₀H₁₈N₂O₄

MW:230.26092

MDL:MFCD08704543

CID:98278

PubChem ID:14842627

Update Time:2025-10-29

(4S)-1-Boc-4-amino-D-proline Chemical and Physical Properties

Names and Identifiers

- (2R,4S)-1-Boc-4-Aminopyrrolidine-2-carboxylic acid
- (2R,4S)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylicacid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R-trans)- (9CI)
- (2R,4S)-1-BOC-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID
- (4S)-1-(tert-butoxycarbonyl)-4-amino-D-proline
- AG-D-66315
- CTK4B8014
- SBB066790
- SureCN3382176
- (4S)-1-Boc-4-amino-D-proline
- -4-Amino-1-(tert-butoxycarbonyl)
- 1-N-BOC-4(S)-AMINO-PYRROLIDINE-2(R)-CARBOXYLIC ACID
- (2R,4S)-4-Amino-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) ester
- (2R-trans)-4-Amino-1,2-pyrrolidinedicarboxylicacid 1-(1,1-dimethylethyl) ester
- 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R-trans)-
- CS-0028232
- I11826
- (2R,4S)-1-BOC-4-AMINO PYRROLIDINE-2-CARBOXYLIC ACID
- DTXSID40564611
- (2R,4S)-4-Amino-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
- (2S,4R)-1-Boc-4-aminopyrrolidine-2-carboxylic acid
- AS-49566
- (4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline
- EN300-189909
- SCHEMBL3382176
- 1,2-Pyrrolidinedicarboxylicacid,4-amino-,1-(1,1-dimethylethyl)ester,(2r-trans)-(9ci)
- 132622-78-7
- 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
- WDWRIVZIPSHUOR-NKWVEPMBSA-N
- (2R,4S)-4-amino-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
- MFCD08704543
- (4S)-4-Amino-1-(tert-butoxycarbonyl)-D-proline
- HY-W019205
- (2R,4S)-4-amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
- (2R,4S)-4-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- AKOS015841359
- MDL： MFCD08704543
- Inchi： InChI=1S/C10H18N2O4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5,11H2,1-3H3,(H,13,14)/t6-,7+/m0/s1
- InChI Key： WDWRIVZIPSHUOR-NKWVEPMBSA-N
- SMILES： CC(C)(C)OC(=O)N1C[C@H](C[C@@H]1C(=O)O)N

Computed Properties

Exact Mass: 230.12665706g/mol
Monoisotopic Mass: 230.12665706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 92.9Å²

Experimental Properties

Density: 1.232
Boiling Point: 371.073°C at 760 mmHg
Flash Point: 178.219°C
Refractive Index: 1.517
PSA: 92.86000
LogP: 1.04590

(4S)-1-Boc-4-amino-D-proline Pricemore >>

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Chemenu	CM196561-1g	(2R,4S)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid	132622-78-7	95%	1g	$505	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NK478-50mg	(4S)-1-Boc-4-amino-D-proline	132622-78-7	95+%	50mg	286.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NK478-200mg	(4S)-1-Boc-4-amino-D-proline	132622-78-7	95+%	200mg	574.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NK478-1g	(4S)-1-Boc-4-amino-D-proline	132622-78-7	95+%	1g	2094.0CNY	2021-07-12
Chemenu	CM196561-1g	(2R,4S)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid	132622-78-7	95%	1g	$190	2024-08-02
abcr	AB473083-250 mg	(4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline, 95%; .	132622-78-7	95%	250mg	€255.80	2023-04-21
abcr	AB473083-1 g	(4S)-4-Amino-1-(t-butoxycarbonyl)-D-proline, 95%; .	132622-78-7	95%	1g	€561.00	2023-04-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NK478-250mg	(4S)-1-Boc-4-amino-D-proline	132622-78-7	95+%	250mg	1304CNY	2021-05-08
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